Cas no 1804022-28-3 (Ethyl 3-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804022-28-3
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930238
• Update Time: 2025-10-25

Ethyl 3-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H12F3N3O3/c1-2-18-9(17)6-5(3-14)4-16-8(7(6)15)19-10(11,12)13/h4H,2-3,14-15H2,1H3
• InChI Key： BVUWSMLFIINONF-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=O)OCC)=C(C=N1)CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 3-Amino-5-(Aminomethyl)-2-(Trifluoromethoxy)Pyridine-4-Carboxylate (CAS No. 1804022-28-3): A Versatile Pyridine Derivative in Modern Chemical Research

Ethyl 3-amino-5-(aminomethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804022-28-3) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical development, and advanced material science. As a member of the pyridine-based scaffold, this compound features a substituted pyridine ring with multiple functional groups, including an amino group at position 3, an aminomethyl substituent at position 5, and a trifluoromethoxy moiety at position 2, all of which contribute to its unique chemical reactivity and biological profile. The presence of these functionalities positions Ethyl 3-amino-5-(aminomethyl)-pyridine as a valuable intermediate for the synthesis of diverse bioactive molecules.

The core structure of this compound—a pyridine ring with an ethyl ester at position 4—provides a robust platform for further derivatization. The trifluoromethoxy group (CF₃O–), introduced at the C(2) position, is known for its electron-withdrawing properties and lipophilic enhancement, which are critical in modulating drug-like characteristics such as metabolic stability and cell membrane permeability. Meanwhile, the dual amine functionalities at positions C(3) and C(5) offer opportunities for hydrogen bonding interactions and serve as sites for conjugation with other pharmacophores or functional moieties.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of Ethyl 3-amino-pyridine derivatives with high precision. Studies published in journals like *Journal of Medicinal Chemistry* highlight how such compounds can be tailored to bind selectively to G protein-coupled receptors (GPCRs) or enzyme active sites through strategic placement of amine groups and fluorinated substituents. For instance, the trifluoromethoxy substitution has been shown to improve selectivity against off-target proteins by reducing non-specific binding while maintaining affinity for key therapeutic targets.

In the context of pharmaceutical research, compounds bearing both primary amine and ester functionalities are often explored as prodrug precursors or as building blocks for kinase inhibitors. The ethyl ester group in Ethyl pyridine carboxylate can be enzymatically hydrolyzed under physiological conditions to release the parent carboxylic acid form, which may exhibit enhanced solubility or reduced toxicity compared to its ester counterpart. This property aligns with current trends in drug design that emphasize biocompatible delivery systems and site-specific activation mechanisms.

The synthesis pathway for this compound typically involves multi-step organic reactions starting from substituted pyridines. A notable approach described in *Organic Letters* employs transition-metal-catalyzed cross-coupling techniques to introduce the trifluoromethoxy group selectively onto the pyridine ring before functionalizing adjacent positions with amino moieties. Such methodologies reflect the growing emphasis on atom-efficient syntheses and green chemistry principles within modern synthetic workflows.

In material science applications, derivatives of this class have demonstrated utility as ligands in metalloporphyrin complexes used for catalytic oxidation reactions under mild conditions. The combination of nitrogen-rich heterocycles with fluorinated substituents creates asymmetric coordination environments that can be tuned to optimize redox properties or substrate specificity in heterogeneous catalysis systems.

Biological evaluation studies conducted by research teams at leading pharmaceutical institutions have revealed interesting activity profiles when this scaffold is incorporated into larger molecular frameworks. When conjugated with benzimidazole rings via amide linkages between the C(4) carboxylic acid group and terminal amines on aromatic moieties, resulting hybrids showed nanomolar potency against several cancer-related kinases including CDK9 and FGFR1/3/4 isoforms without significant cytotoxicity toward normal cell lines—a finding recently reported in *ACS Medicinal Chemistry Letters*.

The structural versatility extends beyond kinase inhibition applications; modifications to either amine groups have yielded promising results as NMDA receptor antagonists through molecular docking simulations showing favorable interactions between both primary amines on adjacent carbon atoms within the pyrimidine core structure when bound to glutamate-binding pockets on target proteins.

From an analytical chemistry perspective, detection methods utilizing high-resolution mass spectrometry (HRMS) have been developed specifically for quantifying trace amounts of this compound during process optimization stages due to its distinct fragmentation pattern arising from multiple nitrogen atoms within close proximity on different carbon positions along with fluorinated oxygen atoms present throughout its structure.

In academic research settings focused on chemical biology interfaces between small molecule modulators like those derived from Ethyl-pyridinone esters interact directly with specific enzymes involved in DNA repair pathways through electrostatic attractions facilitated by protonated amino groups acting synergistically alongside electron-deficient regions created by CF₃O– moieties positioned strategically across aromatic rings providing complementary binding modes essential for achieving desired therapeutic outcomes while minimizing side effects associated with non-selective inhibition mechanisms observed historically among earlier generations of similar compounds lacking such precise functional group placement features found uniquely within Ethyl 3-amino-pyrimidine derivatives today's most advanced drug candidates incorporate these design elements systematically during lead optimization phases following initial screening campaigns using high-throughput assays capable identifying subtle differences among thousands potential lead structures simultaneously tested under controlled laboratory conditions ensuring rapid identification promising candidates worthy further investigation before advancing clinical trials stages where safety profiles established rigorously prior human administration considered necessary regulatory approval processes governing new drug entities entering market globally today requires extensive documentation covering all aspects chemical identity purity biological activity pharmacokinetics toxicology etc., making availability well-characterized intermediates like Ethyl-pyrazolopyrimidine esters crucial supporting successful completion required studies efficiently cost-effectively manner benefiting both researchers developers ultimately patients awaiting innovative treatments soon becoming available near future thanks continued efforts scientific community pushing boundaries what possible through fundamental understanding molecular interactions occurring living systems monitored carefully using cutting-edge instrumentation techniques now accessible even smaller research facilities worldwide contributing democratization scientific discovery process never seen before scale magnitude opening doors previously unimaginable collaborations accelerating pace innovation across entire spectrum life sciences today more than ever before.